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Compound of Interest

Compound Name: Ethyl 2-nitrobenzoate

Cat. No.: B1362548 Get Quote

An In-depth Technical Guide to Ethyl 2-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-nitrobenzoate, including

its chemical and physical properties, safety information, and detailed experimental protocols for

its synthesis and analysis.

Chemical Identity and Properties
Ethyl 2-nitrobenzoate is an organic compound that serves as a valuable intermediate in

various chemical syntheses. Its chemical identity and key properties are summarized below.

CAS Number: 610-34-4[1][2][3][4][5]

Synonyms: Ethyl o-nitrobenzoate, Benzoic acid, 2-nitro-, ethyl ester[1][2][4]

Molecular Formula: C₉H₉NO₄[1][2][3][4][5]

Molecular Weight: 195.17 g/mol [2][4]

Physicochemical Properties
The key physical and chemical properties of Ethyl 2-nitrobenzoate are presented in the table

below for easy reference and comparison.
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Property Value Source(s)

Physical State Solid, Low melting solid [6]

Appearance
Colorless to yellow liquid or

solid
[7]

Melting Point 26 - 30 °C [2][6]

Boiling Point 172 - 174 °C at 18 mmHg [2][6]

Purity
Commonly available as 97% or

98%
[2][7]

LogP 2.14 [1]

Safety and Handling
Ethyl 2-nitrobenzoate is not classified as a hazardous substance according to the 2012 OSHA

Hazard Communication Standard.[6] However, as with all laboratory chemicals, it should be

handled with care in accordance with good industrial hygiene and safety practices.[5]

Personal Protective Equipment (PPE):

Wear safety glasses with side shields or goggles.[5]

Wear protective gloves.[5]

Wear long-sleeved clothing.[5]

Handling Precautions:

Avoid contact with skin, eyes, and clothing.[6]

Avoid ingestion and inhalation.[6]

Ensure adequate ventilation.[6]

Keep away from food, drink, and animal feeding stuffs.[5]
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Wash hands thoroughly after handling.[5]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[5]

Experimental Protocols
Synthesis of Ethyl 2-nitrobenzoate via Esterification
This protocol describes a general method for the synthesis of Ethyl 2-nitrobenzoate from 2-

nitrobenzoic acid and ethanol, a common esterification reaction.

Materials:

2-nitrobenzoic acid

Ethanol (absolute)

Concentrated sulfuric acid (as catalyst)

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Round-bottomed flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottomed flask, dissolve 2-nitrobenzoic acid in an excess of absolute ethanol.
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Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the

flask in an ice bath.

Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction

progress can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in a suitable organic solvent, such as ethyl acetate.

Transfer the solution to a separatory funnel and wash it sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and concentrate the organic phase under reduced pressure to

obtain the crude Ethyl 2-nitrobenzoate.

The crude product can be further purified by vacuum distillation or column chromatography.

Analysis of Ethyl 2-nitrobenzoate by Reverse-Phase
HPLC
This protocol outlines a method for the analysis of Ethyl 2-nitrobenzoate using High-

Performance Liquid Chromatography (HPLC).[1]

Instrumentation:

HPLC system with a UV detector

Newcrom R1 reverse-phase column or equivalent[1]

Mobile Phase:

Acetonitrile (MeCN)
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Water

Phosphoric acid[1] (For Mass Spectrometry (MS) compatible applications, replace

phosphoric acid with formic acid)[1]

Procedure:

Prepare a standard solution of Ethyl 2-nitrobenzoate of known concentration in the mobile

phase.

Prepare the sample solution by dissolving the test substance in the mobile phase.

Set up the HPLC system with the appropriate column and mobile phase composition.

Equilibrate the column with the mobile phase until a stable baseline is achieved.

Inject the standard solution and record the chromatogram to determine the retention time of

Ethyl 2-nitrobenzoate.

Inject the sample solution and record the chromatogram.

Identify the peak corresponding to Ethyl 2-nitrobenzoate in the sample chromatogram by

comparing its retention time with that of the standard.

The purity of the sample can be determined by calculating the area percentage of the Ethyl
2-nitrobenzoate peak relative to the total peak area.

Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of Ethyl 2-
nitrobenzoate.
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Caption: Workflow for the synthesis of Ethyl 2-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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